Cas no 144089-96-3 (5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine)
5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine Chemical and Physical Properties
Names and Identifiers
-
- 5'-O-DMT-N2-ISOBUTYRYL-2'-FLUORO-2'-DEOXYGUANOSINE
- N-(9-((2R,3R,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-fluoro-4-hydroxytetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)isobutyramide
- HG1082
- 5'-O-(4,4'-Dimethoxytrityl)-2'-fluoro-N2-isobutyryl-2'-deoxyguanosine
- N-(9-((2R,3R,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-fluoro-4-hydroxytetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-3H-purin-2-yl)isobutyramide
- MFCD15145247
- N-[9-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3-fluoro-4-hydroxyoxolan-2-yl]-6-oxo-1H-purin-2-yl]-2-methylpropanamide
- 144089-96-3
- C35H36FN5O7
- DTXSID701120004
- 5''-O-(4,4''-Dimethoxytrityl)-2''-fluoro-N2-isobutyryl-2''-deoxyguanosine
- 5a(2)-O-[Bis(4-methoxyphenyl)phenylmethyl]-2a(2)-deoxy-2a(2)-fluoro-N-(2-methyl-1-oxopropyl)guanosine
- CS-0172983
- N-{9-[(2R,3R,4R,5R)-5-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}-3-fluoro-4-hydroxyoxolan-2-yl]-6-oxo-1H-purin-2-yl}-2-methylpropanamide
- SCHEMBL18797904
- Guanosine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-2'-fluoro-N-(2-methyl-1-oxopropyl)-
- AKOS027336567
- N-{9-[(2R,3R,4R,5R)-5-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}-3-fluoro-4-hydroxyoxolan-2-yl]-6-oxo-6,9-dihydro-1H-purin-2-yl}-2-methylpropanamide
- AS-74588
- 5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine
-
- MDL: MFCD15145247
- Inchi: 1S/C35H36FN5O7/c1-20(2)31(43)39-34-38-30-28(32(44)40-34)37-19-41(30)33-27(36)29(42)26(48-33)18-47-35(21-8-6-5-7-9-21,22-10-14-24(45-3)15-11-22)23-12-16-25(46-4)17-13-23/h5-17,19-20,26-27,29,33,42H,18H2,1-4H3,(H2,38,39,40,43,44)/t26-,27-,29-,33-/m1/s1
- InChI Key: QQQXVSXVBFQISZ-UNVYQVKTSA-N
- SMILES: F[C@H]1[C@H](N2C=NC3C(NC(NC(C(C)C)=O)=NC2=3)=O)O[C@H](COC(C2C=CC=CC=2)(C2C=CC(=CC=2)OC)C2C=CC(=CC=2)OC)[C@H]1O
Computed Properties
- Exact Mass: 657.25987667g/mol
- Monoisotopic Mass: 657.25987667g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 48
- Rotatable Bond Count: 11
- Complexity: 1110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 146
Experimental Properties
- Color/Form: White to Yellow Solid
5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H320;H335
- Warning Statement: P261;P280;P301+P312;P302+P352;P305+P351+P338
- Storage Condition:2-8 °C
5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019121319-1g |
N-(9-((2R,3R,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-fluoro-4-hydroxytetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)isobutyramide |
144089-96-3 | 97% | 1g |
331.70 USD | 2021-06-16 | |
| Alichem | A019121319-5g |
N-(9-((2R,3R,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-fluoro-4-hydroxytetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)isobutyramide |
144089-96-3 | 97% | 5g |
1,113.00 USD | 2021-06-16 | |
| TRC | D826555-10mg |
5'-O-Dmt-N2-Isobutyryl-2'-Fluoro-2'-Deoxyguanosine |
144089-96-3 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D826555-50mg |
5'-O-Dmt-N2-Isobutyryl-2'-Fluoro-2'-Deoxyguanosine |
144089-96-3 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D826555-100mg |
5'-O-Dmt-N2-Isobutyryl-2'-Fluoro-2'-Deoxyguanosine |
144089-96-3 | 100mg |
$ 160.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OR527-200mg |
5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine |
144089-96-3 | 97% | 200mg |
587.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OR527-250mg |
5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine |
144089-96-3 | 97% | 250mg |
1099CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OR527-1g |
5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine |
144089-96-3 | 97% | 1g |
3477CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OR527-50mg |
5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine |
144089-96-3 | 97% | 50mg |
235.0CNY | 2021-07-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X16265-100mg |
N-(9-((2R,3R,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-fluoro-4-hydroxytetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)isobutyramide |
144089-96-3 | 97% | 100mg |
¥106.0 | 2024-07-18 |
5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine Suppliers
5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine
5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine (CAS No. 144089-96-3): A Comprehensive Overview
5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine (CAS No. 144089-96-3) is a sophisticated nucleoside analog that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, which include a 2'-fluoro substitution and an N2-isobutyryl group, making it a valuable tool in the development of novel therapeutic agents and diagnostic tools.
The 2'-fluoro modification in the ribose sugar moiety of 5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine confers enhanced stability and resistance to enzymatic degradation, which are critical properties for nucleoside-based drugs. This modification also influences the hybridization properties of the nucleoside, potentially enhancing its binding affinity to target sequences in nucleic acids.
The N2-isobutyryl group, on the other hand, plays a crucial role in modulating the biological activity of the compound. This acyl group can affect the conformational flexibility and hydrogen bonding capabilities of the guanine base, thereby influencing its interactions with various biomolecules. The combination of these structural modifications makes 5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine a versatile platform for exploring new therapeutic applications.
In recent years, significant progress has been made in understanding the potential applications of 5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine. One notable area of research is its use in antisense therapy. Antisense oligonucleotides (ASOs) are short, synthetic DNA or RNA molecules designed to bind to specific mRNA sequences, thereby inhibiting gene expression. The 2'-fluoro modification in 5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine enhances the stability and binding affinity of ASOs, making them more effective in targeting disease-causing genes.
Another promising application of 5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine is in the development of small interfering RNA (siRNA) therapeutics. siRNAs are double-stranded RNA molecules that can silence specific genes by inducing RNA interference (RNAi). The N2-isobutyryl group in 5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine can improve the pharmacokinetic properties of siRNAs, such as their stability and cellular uptake, thereby enhancing their therapeutic potential.
Beyond therapeutic applications, 5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine has also been explored for its diagnostic potential. In particular, it has been used in the development of fluorescent probes for detecting specific nucleic acid sequences. The Dmt (dimethoxytrityl) protecting group at the 5' position can be selectively removed under mild conditions, allowing for precise control over the labeling process. This property makes 5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine an attractive choice for designing highly sensitive and specific diagnostic assays.
The synthesis of 5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine involves a series of well-defined chemical reactions. The starting material is typically 9-(β-D-arabinofuranosyl)guanine (Ara-G), which undergoes a series of modifications to introduce the N2-isobutyryl, Dmt, and 2'-fluoro groups. The final product is obtained through a combination of protection-deprotection steps and purification techniques, ensuring high purity and yield.
In conclusion, 5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine (CAS No. 144089-96-3) is a multifaceted compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features make it an ideal candidate for developing novel therapeutic agents, diagnostic tools, and research reagents. As ongoing research continues to uncover new insights into its properties and applications, 5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine is poised to play a significant role in advancing our understanding and treatment of various diseases.
144089-96-3 (5'-O-Dmt-N2-isobutyryl-2'-fluoro-2'-deoxyguanosine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)